Cas no 16731-55-8 (Potassium Metabisulfite (2:1))

• Product Name: Potassium Metabisulfite (2:1)
• CAS No: 16731-55-8
• MF: K₂O₅S₂
• MW: 222.323599815369
• MDL: MFCD00167605
• CID: 87733
• PubChem ID: 354334090
• Update Time: 2025-09-17

Potassium Metabisulfite (2:1) Chemical and Physical Properties

Names and Identifiers

• Potassium metabisulfite
• dipotassiumdisulfite
• dipotassiummetabisulfite
• Disulfurousacid,dipotassiumsalt
• potassiummetabisulphate
• pyrosulfurousacid,dipotassiumsalt
• POTASSIUM PYROSULFITE
• POTASSIUM M-BISULFITE
• Potassium disulfite
• Potassium Metabisulfite (2:1)
• Potassiummeta-bisulfite
• Dikaliumdisulfit
• POTASSIUM BISULFITE
• POTASSIUM BISULPHITE
• POTASSIUM METABISULF
• Potassium metabisulfite,Potassium pyrosulfite
• potassium pyrosuifite
• POTASSIUMPYROSULPHITE
• E224
• POTASSIUM DISULPHITE
• Dipotassium disulfite
• Dipotassium pyrosulfite
• Dipotassium disulphite
• Dipotassium metabisulfite
• Potassium disulfite (K2S2O5)
• Pyrosulfurous acid, dipotassium salt
• Potassium metabisulfite [NF]
• 65OE787Q7W
• Disulfurous acid, potassium salt (1:2)
• Potassium metabisulfite (NF)
• Potassium metabisulfite, 97%, extra pure
• Kaliumpyrosulfit
• potassium metabisulphite
• potas
• POTASSIUM METABISULFITE [II]
• UNII-65OE787Q7W
• DB-231696
• POTASSIUM METABISULFITE [HSDB]
• Potassium disulfite, analytical standard
• NS00013994
• Potassium disulfite, puriss. p.a., >=96% (iodometric), powder
• CCRIS 1427
• POTASSIUM METABISULFITE [EP IMPURITY]
• Sulfite, potassium metabi-dipotassium oxidosulfanesulfonate oxide
• Potassium disulfite, AR, >=97%
• POTASSIUM METABISULFITE [MART.]
• POTASSIUM METABISULFITE [VANDF]
• J-010353
• Potassium pentaoxodisulfate
• Q417881
• Potassium disulfite, >=98%
• potassium meta-bisulfite
• EC 240-795-3
• Ins-224
• MFCD00167605
• AKOS015912829
• Potassium disulfite, Vetec(TM) reagent grade, 98%
• POTASSIUM METABISULFITE [MI]
• 16731-55-8
• Potassium disulfite, USP, 51.8-57.6%
• EINECS 240-795-3
• D05581
• E-224
• Potassium disulfite, LR, >=95%
• DTXSID1021293
• Sobisu
• POTASSIUM METABISULFITE [WHO-DD]
• POTASSIUM METABISULFITE [EP MONOGRAPH]
• HSDB 5062
• Potassium disulfite, puriss., meets analytical specification of Ph.Eur., BP, NF, FCC, E224, 95.0-101.0% (iodometric), powder, 51.8-57.6% sulfur dioxide
• Potassium metabisulfite (e 224)
• P2480
• POTASSIUM METABISULFITE [FCC]
• Potassium disulfite, BioUltra, >=97.0% (RT)
• CHEMBL2106901

• MDL： MFCD00167605
• Inchi： 1S/2K.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2
• InChI Key： RWPGFSMJFRPDDP-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)(=O)([O-])S(=O)[O-]

Computed Properties

• Exact Mass: 221.84600
• Monoisotopic Mass: 221.846128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Monoclinic system colorless flake crystals with SO2 odor
• Density: 2.34 g/cm3
• Melting Point: 190°C(dec.)(lit.)
• PH: 2.5-4.5 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• PSA: 124.92000
• LogP: 0.27220
• λmax: 267(H2O)(lit.)
• Merck: 7645
• Sensitiveness: Air Sensitive
• Solubility: It is soluble in water, acidic in aqueous solution, slightly soluble in ethanol, insoluble in ether.

Potassium Metabisulfite (2:1) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 31-41
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：23
• RTECS：TT4920000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R31
• Storage Condition：Store at +5°C to +30°C.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds